Ethyl 5-[2-(benzyloxy)-2-oxoethoxy]-2-tert-butyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 2-tert-butyl-5-(2-oxo-2-phenylmethoxyethoxy)-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C24H26O6/c1-5-27-23(26)21-18-13-17(11-12-19(18)30-22(21)24(2,3)4)28-15-20(25)29-14-16-9-7-6-8-10-16/h6-13H,5,14-15H2,1-4H3
• InChI Key: XSMJZVOJAKQHIS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OCC(=O)OCC3=CC=CC=C3)C(C)(C)C
• Molecular Formula: C24H26O6
• Molecular Weight: 410.5 g/mol

Description

Ethyl 5-[2-(benzyloxy)-2-oxoethoxy]-2-tert-butyl-1-benzofuran-3-carboxylate, also known as EBOB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EBOB is a benzofuran derivative that has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis Techniques and Crystal Structure Analysis

The compound has been involved in studies focusing on the synthesis of novel chemical structures and the analysis of their crystal structures. For example, Marjani (2013) explored the synthesis and crystal structure of a closely related compound, demonstrating the utility of X-ray diffraction, IR, and NMR spectroscopy for structural confirmation (Marjani, 2013).

Potential Biological Activities

Research into derivatives of benzofuran has shown significant interest due to their potential biological activities. Danel et al. (1996) synthesized ethyl 2-alkyl-4-aryl-3-oxobutyrates, leading to compounds with potent anti-HIV-1 activity, highlighting the therapeutic potential of benzofuran derivatives (Danel et al., 1996).

Development of Novel Chemical Entities

Efforts have also been made to synthesize novel benzofuran derivatives, as illustrated by Suzuki (1985), who developed ethyl 3-alkyl-3-hydroxy-5-nitro-2,3-dihydro-2-benzofurancarboxylates from ethyl 2-acyl-4-nitrophenoxyacetates (Suzuki, 1985). Such efforts contribute to the expansion of chemical libraries with potential for pharmacological exploration.

Renewable PET Production

In the context of sustainable materials, Pacheco et al. (2015) discussed the synthesis pathways and energetics of reactions involving ethylene and biomass-derived furans, catalyzed by Lewis acid molecular sieves. This research is crucial for developing biobased alternatives for terephthalic acid precursors, used in producing renewable polyethylene terephthalate (PET) (Pacheco et al., 2015).